molecular formula C11H10N4O B8447971 3-(2-furanylmethyl)-3H-imidazo[4,5-b]pyridin-2-amine

3-(2-furanylmethyl)-3H-imidazo[4,5-b]pyridin-2-amine

Cat. No.: B8447971
M. Wt: 214.22 g/mol
InChI Key: RLWCHZOTFPUJIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-furanylmethyl)-3H-imidazo[4,5-b]pyridin-2-amine is a useful research compound. Its molecular formula is C11H10N4O and its molecular weight is 214.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10N4O

Molecular Weight

214.22 g/mol

IUPAC Name

3-(furan-2-ylmethyl)imidazo[4,5-b]pyridin-2-amine

InChI

InChI=1S/C11H10N4O/c12-11-14-9-4-1-5-13-10(9)15(11)7-8-3-2-6-16-8/h1-6H,7H2,(H2,12,14)

InChI Key

RLWCHZOTFPUJIW-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(N=C1)N(C(=N2)N)CC3=CC=CO3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 47.5 parts of N2 -(2-furanylmethyl)-2,3-pyridinediamine, 36.5 parts of methyl (iminomethoxymethyl)carbamate, 34.5 parts of acetic acid and 450 parts of methylbenzene was stirred and heated for 16 hours at 65°~68° C. The reaction mixture was evaporated. 140 Parts of potassium hydroxide, 50 parts of water and 400 parts of 2-propanol were added to the residue and stirring was continued for 16 hours at reflux. The reaction mixture was concentrated to 1/4 of its volume. 500 Parts of water were added and 2-propanol was distilled off azeotropically. After stirring for 1 hour at room temperature, the product was filtered off, washed successively twice with 20 parts of water and three times with 12 parts of 2-propanone and crystallized from 1,2-dichloroethane. The product was filtered off and dried in vacuo at 50° C., yielding 27.3 parts (51.0%) of 3-(2-furanylmethyl)-3H-imidazo[4,5 -b]pyridin-2-amine; mp. 193.3° C. (interm. 32).
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